Sulforaphane NAC
Overview
Description
Sulforaphane NAC is a useful research compound. Its molecular formula is C11H20N2O4S3 and its molecular weight is 340.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Anti-Pulmonary Fibrosis Effects : SFN-NAC has been compared with sulforaphane (SFN) for their pharmacokinetics and anti-pulmonary fibrotic effects. Both SFN and SFN-NAC reduced major mediators of fibrosis in fibroblast cells. SFN-NAC could potentially be used in a prodrug formulation strategy, possibly avoiding gastrointestinal side effects of SFN with improved absorption (Son et al., 2021).
Chemoprotection Mechanisms : Research shows that sulforaphane and its metabolites, including SFN-NAC, inhibit histone deacetylase (HDAC), suggesting potential efficacy as a tumor-suppressing and chemotherapeutic agent. SFN-NAC was found to be an effective HDAC inhibitor in vitro (Myzak et al., 2004).
Chemopreventive Activity in Lung Cancer : SFN-NAC, along with other isothiocyanate derivatives, has shown chemopreventive activity in mouse models of lung cancer, particularly in the progression from adenomas to adenocarcinomas (Conaway et al., 2005).
Antioxidative and Antiproliferative Effects : SFN-NAC has been studied for its antioxidative and antiproliferative responses, particularly in generating reactive oxygen species (ROS) in human bronchial epithelial cells (Lee & Lee, 2011).
Cytotoxic and Cytoprotective Effects in Hepatoma Cells : Studies on SFN metabolites, including SFN-NAC, have shown that they exhibit cytotoxic effects on cancer cells and cytoprotective effects against oxidative stress in human hepatoma HepG2 cells (Liu et al., 2018).
Apoptosis Induction in Hepatoma Cells : Research indicates that SFN-NAC can sensitize TRAIL-resistant hepatoma cells to TRAIL-induced apoptosis through ROS-mediated up-regulation of death receptors (Kim et al., 2006).
properties
IUPAC Name |
(2S)-2-acetamido-3-(4-methylsulfinylbutylcarbamothioylsulfanyl)propanoic acid | |
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InChI |
InChI=1S/C11H20N2O4S3/c1-8(14)13-9(10(15)16)7-19-11(18)12-5-3-4-6-20(2)17/h9H,3-7H2,1-2H3,(H,12,18)(H,13,14)(H,15,16)/t9-,20?/m1/s1 | |
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InChI Key |
IIHBKTCHILXGOT-VCLORWJBSA-N | |
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Canonical SMILES |
CC(=O)NC(CSC(=S)NCCCCS(=O)C)C(=O)O | |
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Isomeric SMILES |
CC(=O)N[C@H](CSC(=S)NCCCCS(=O)C)C(=O)O | |
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Molecular Formula |
C11H20N2O4S3 | |
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DSSTOX Substance ID |
DTXSID30858415 | |
Record name | N-Acetyl-S-{[4-(methanesulfinyl)butyl]carbamothioyl}-D-cysteine | |
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Molecular Weight |
340.5 g/mol | |
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Product Name |
Sulforaphane NAC | |
CAS RN |
334829-66-2 | |
Record name | N-Acetyl-S-{[4-(methanesulfinyl)butyl]carbamothioyl}-D-cysteine | |
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